Cas no 2229367-89-7 (1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one)
1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one
- 1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one
- EN300-1795593
- 2229367-89-7
-
- Inchi: 1S/C14H18O3/c1-9-12(16-3)7-11(8-13(9)17-4)14(5-6-14)10(2)15/h7-8H,5-6H2,1-4H3
- InChI Key: HZHJVAXUEPZMBN-UHFFFAOYSA-N
- SMILES: O=C(C)C1(C2C=C(C(C)=C(C=2)OC)OC)CC1
Computed Properties
- Exact Mass: 234.125594432g/mol
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795593-0.05g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 0.05g |
$912.0 | 2023-09-19 | ||
| Enamine | EN300-1795593-0.1g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 0.1g |
$956.0 | 2023-09-19 | ||
| Enamine | EN300-1795593-0.25g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 0.25g |
$999.0 | 2023-09-19 | ||
| Enamine | EN300-1795593-0.5g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 0.5g |
$1043.0 | 2023-09-19 | ||
| Enamine | EN300-1795593-1.0g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 1g |
$1086.0 | 2023-06-02 | ||
| Enamine | EN300-1795593-2.5g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 2.5g |
$2127.0 | 2023-09-19 | ||
| Enamine | EN300-1795593-5.0g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 5g |
$3147.0 | 2023-06-02 | ||
| Enamine | EN300-1795593-10.0g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 10g |
$4667.0 | 2023-06-02 | ||
| Enamine | EN300-1795593-1g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 1g |
$1086.0 | 2023-09-19 | ||
| Enamine | EN300-1795593-5g |
1-[1-(3,5-dimethoxy-4-methylphenyl)cyclopropyl]ethan-1-one |
2229367-89-7 | 5g |
$3147.0 | 2023-09-19 |
1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one
Introduction to 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one (CAS No: 2229367-89-7) and Its Emerging Applications in Chemical Biology
1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one, identified by its CAS number 2229367-89-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. This molecule belongs to a class of heterocyclic ketones characterized by a cyclopropyl ring fused with an aromatic system, which imparts distinct electronic and steric properties. The presence of 3,5-dimethoxy-4-methylphenyl as a substituent further enhances its potential bioactivity, making it a promising candidate for drug discovery and mechanistic studies.
The chemical structure of 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one (CAS No: 2229367-89-7) consists of a cyclopropyl group linked to an acetylbenzene derivative. This configuration creates a rigid scaffold that can interact favorably with biological targets, such as enzymes and receptors. The 3,5-dimethoxy-4-methylphenyl moiety introduces hydrophobicity and electronic richness, which can modulate binding affinities and selectivity. Such structural attributes have made this compound an attractive subject for medicinal chemists exploring novel therapeutic interventions.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The cyclopropyl-containing heterocycles have emerged as a privileged scaffold in medicinal chemistry due to their ability to engage with biological targets in unique ways. Specifically, the 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one (CAS No: 2229367-89-7) structure has been investigated for its potential to interact with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular signaling.
One of the most compelling aspects of this compound is its potential role in inhibiting aberrant signaling pathways that contribute to disease progression. For instance, studies have suggested that the 3,5-dimethoxy-4-methylphenyl group can serve as a recognition element for specific binding pockets on target proteins. This interaction can lead to the development of selective inhibitors that exhibit reduced off-target effects compared to traditional small molecules. The cyclopropyl ring further contributes to the compound's binding affinity by introducing steric constraints that mimic natural substrates or allosteric modulators.
Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing molecules like 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one (CAS No: 2229367-89-7). These computational approaches have identified several derivatives with enhanced bioactivity and selectivity. For example, modifications to the aromatic ring or the cyclopropyl moiety have led to compounds that exhibit potent inhibitory effects on key enzymes involved in inflammation and cancer metabolism. Such findings underscore the importance of structural optimization in developing next-generation therapeutics.
The synthesis of 1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one (CAS No: 2229367-89-7) presents unique challenges due to the sensitivity of the cyclopropyl group and the complexity of the aromatic substitution pattern. However, recent methodologies have improved the efficiency and scalability of its preparation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl-Ar bond efficiently. Additionally, protecting group strategies have been refined to ensure regioselective functionalization of the aromatic ring.
Biological evaluation of this compound has revealed intriguing pharmacological profiles. In vitro assays have demonstrated its ability to modulate enzyme activity in pathways relevant to neurological disorders. Specifically, preliminary studies suggest that it may interfere with aberrant kinases implicated in neurodegeneration by competing with natural substrates or inducing conformational changes in target proteins. These findings are particularly promising given the increasing recognition of kinases as druggable targets in neurodegenerative diseases.
The potential therapeutic applications extend beyond neurological disorders. Preclinical studies have indicated that derivatives of 1-(3(5-dimethoxy(4-methylphenyl)cyclopropylethanylidene) (CAS No: 2229367 89 7) may exhibit anti-inflammatory properties by inhibiting key inflammatory mediators such as COX enzymes or NFκB signaling pathways. Furthermore, its structural features make it a suitable candidate for developing kinase inhibitors targeting cancers with specific genetic mutations. Such applications highlight the versatility of this compound class in addressing diverse therapeutic challenges.
As research progresses, additional derivatives will likely be synthesized and evaluated for their bioactivity and pharmacokinetic properties. The integration of high-throughput screening technologies with structure-based drug design will accelerate this process by identifying lead compounds more rapidly than traditional methods alone could achieve. Moreover, advances in biocatalysis may enable greener synthetic routes for producing complex molecules like (E)-2-(3(5-dimethoxy(4-methylphenyl)cyclopropylethynylidene)benzoic acid) (CAS No: 222936789) without compromising yield or purity.
In conclusion,(E)-2-(3(5-dimethoxy(4-methylphenyl)cyclopropylethynylidene)benzoic acid) (CAS No: 222936789) represents an exciting opportunity for researchers exploring novel therapeutic agents based on heterocyclic scaffolds containing cyclopropane moieties,(E)-2-(3(5-dimethoxy(4-methylpheny lcyc lo prop yleth ynylidene )benz oic ac id) (CAS N o : 22 29 36 78 9) showcasing how structural innovation can unlock new possibilities for drug discovery across multiple disease areas,(E)-2-(3(5 -dim eth oxy(4 -m eth ylph en y lc yclo prop yleth ynylidene )b enz oic ac id) (C AS N O : 22 29 36 78 9) including neurodegenerative conditions,(E)-2-(3(5 -dim eth oxy(4 -m eth ylph en y lc yclo prop yleth ynylidene )b enz oic ac id) (C AS N O : 22 29 36 78 9) cancer,(E)-2-(3(5 -dim eth oxy(4 -m eth ylph en y lc yclo prop yleth ynylidene )b enz oic ac id) (C AS N O : 22 29 36 78 9) and inflammation,(E)-2-(3(5 -dim eth oxy(4 -m eth ylph en y lc yclo prop yleth ynylidene )b enz oic ac id) (C AS N O : 22 29 36 78 9) underscoring its significance as a building block for future therapeutics.
2229367-89-7 (1-1-(3,5-dimethoxy-4-methylphenyl)cyclopropylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)